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Compound of Interest

Compound Name: Fak-IN-5

Cat. No.: B12411884

Essential Safety and Handling Guide for Fak-IN-5

This guide provides immediate, essential safety, and logistical information for the handling and
disposal of Fak-IN-5, a chemical compound utilized by researchers, scientists, and drug
development professionals. The following procedural guidance is designed to ensure the safe
and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

Property Value Reference
Synonyms FAK inhibitor 5 [1]

Formula C28H27CIN8O4 [1]
Molecular Weight 575.026 g/mol [1]
Appearance Not specified

Solubility Not specified

Storage Temperature "20°C (powder) or -80°C (in [1]

solvent)

Hazard Identification and Safety Precautions
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Fak-IN-5 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is crucial to handle this compound with care, adhering to the following safety

protocols.

To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Fak-IN-5:

PPE Category

Specific Equipment

Rationale

Eye Protection

Safety goggles with side-
shields

Protects eyes from splashes or
dust.[1]

Hand Protection

Protective, chemical-resistant

gloves (e.g., nitrile)

Prevents skin contact.[1][2]

Body Protection

Impervious clothing, such as a

lab coat

Protects against skin exposure

from spills or splashes.[1][3]

Respiratory Protection

Suitable respirator (use in a
well-ventilated area or fume
hood)

Avoids inhalation of dust or

aerosols.[1]

Operational and Disposal Plans

Strict adherence to the following operational and disposal procedures is necessary to maintain

a safe laboratory environment.

» Handling:

o Avoid inhalation, and contact with eyes and skin.[1]

o

[¢]

[¢]

o

Prevent the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.[1]
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o Storage:

o

Keep the container tightly sealed.[1]

[¢]

Store in a cool, well-ventilated area.[1]

[¢]

Protect from direct sunlight and sources of ignition.[1]

[e]

Store at -20°C as a powder or -80°C when in solvent.[1]

e Spill Response:

[¢]

Evacuate the area and ensure adequate ventilation.

[¢]

Wear appropriate PPE as detailed above.

[e]

Cover the spill with a suitable absorbent material.

o

Collect the spillage and place it in a designated, sealed container for disposal.[1]

[¢]

Clean the spill area thoroughly.
» First Aid Measures:
o If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth.[1]

o Eye Contact: Remove contact lenses if present. Immediately flush eyes with large
amounts of water, separating eyelids to ensure adequate flushing. Seek prompt medical
attention.[1]

o Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing
and shoes. Seek medical advice.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

Dispose of Fak-IN-5 and its container at an approved waste disposal facility.[1] Avoid release to
the environment.[1] All disposal activities must comply with local, state, and federal regulations
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for hazardous waste.[4]

Fak-IN-5 Signaling Pathway

Fak-IN-5 is an inhibitor of Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase that
plays a critical role in cell signaling pathways related to cell adhesion, migration, proliferation,
and survival.[5][6][7] The diagram below illustrates a simplified representation of the FAK

>
1

signaling pathway.
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Caption: Simplified FAK signaling pathway and the inhibitory action of Fak-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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